Cas no 329228-10-6 (1-bromonaphthalen-2-yl piperidine-1-carboxylate)

• Product Name: 1-bromonaphthalen-2-yl piperidine-1-carboxylate
• CAS No: 329228-10-6
• MF: C₁₆H₁₆BrNO₂
• MW: 334.207743644714
• CID: 5857003
• PubChem ID: 735652
• Update Time: 2025-06-29

1-bromonaphthalen-2-yl piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-22496941
• CHEMBL2069332
• SCHEMBL830062
• 329228-10-6
• BDBM50390509
• 1-bromo-2-naphthyl piperidinecarboxylate
• Z274555748
• AKOS002243083
• 1-bromonaphthalen-2-yl piperidine-1-carboxylate

• Inchi： 1S/C16H16BrNO2/c17-15-13-7-3-2-6-12(13)8-9-14(15)20-16(19)18-10-4-1-5-11-18/h2-3,6-9H,1,4-5,10-11H2
• InChI Key： MFHMOUCSHMXHBJ-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C=CC=1OC(N1CCCCC1)=O

Computed Properties

• Exact Mass: 333.03644g/mol
• Monoisotopic Mass: 333.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-bromonaphthalen-2-yl piperidine-1-carboxylate

Introduction to 1-bromonaphthalen-2-yl piperidine-1-carboxylate (CAS No. 329228-10-6)

1-bromonaphthalen-2-yl piperidine-1-carboxylate, identified by its CAS number 329228-10-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthalene derivatives, characterized by its brominated aromatic ring system coupled with a piperidine moiety. The structural configuration of this molecule makes it a versatile intermediate in the synthesis of more complex pharmacophores, particularly in the development of novel therapeutic agents targeting neurological and inflammatory disorders.

The bromonaphthalen-2-yl substituent plays a crucial role in the compound's reactivity, enabling various functionalization strategies such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in drug discovery to construct biaryl structures. These types of modifications are essential for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets. The piperidine component, on the other hand, is a common pharmacological scaffold known for its ability to modulate central nervous system (CNS) activity and interact with G protein-coupled receptors (GPCRs). This combination of structural features positions 1-bromonaphthalen-2-yl piperidine-1-carboxylate as a valuable building block for medicinal chemists.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for CNS disorders, including neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique structural motif of 1-bromonaphthalen-2-yl piperidine-1-carboxylate has been explored in several preclinical studies for its potential to interact with key neurotransmitter systems. For instance, derivatives of this compound have shown promise in modulating acetylcholinesterase activity, a critical enzyme target in Alzheimer's disease management. The bromine atom's presence facilitates further chemical manipulation, allowing researchers to fine-tune the molecule's pharmacological profile through structure-activity relationship (SAR) studies.

Moreover, the growing interest in immunomodulatory therapies has also highlighted the significance of 1-bromonaphthalen-2-yl piperidine-1-carboxylate as a precursor in synthesizing novel immunosuppressants and anti-inflammatory agents. Piperidine-based compounds have demonstrated efficacy in inhibiting inflammatory pathways by modulating cytokine release and immune cell signaling. The naphthalene ring system contributes additional stability and lipophilicity to the molecule, which are desirable properties for oral bioavailability and tissue penetration. These attributes make 1-bromonaphthalen-2-yl piperidine-1-carboxylate a compelling candidate for further investigation in immunopharmacology.

The synthetic route to 1-bromonaphthalen-2-yl piperidine-1-carboxylate involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination of naphthalene at the 2-position, followed by nucleophilic substitution with piperidine derivatives under controlled conditions. Advances in catalytic systems, such as palladium-based catalysts for cross-coupling reactions, have improved the efficiency and scalability of these synthetic processes. Such developments are critical for ensuring high yields and purity levels required for pharmaceutical applications.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 1-bromonaphthalen-2-yl piperidine-1-carboxylate to biological targets. These studies often reveal insights into binding interactions at the atomic level, guiding medicinal chemists in designing next-generation analogs with enhanced potency and selectivity. The integration of machine learning algorithms has further accelerated this process by predicting binding affinities based on structural features, thereby reducing the time and cost associated with experimental screening.

The pharmacokinetic profile of 1-bromonaphthalen-2-yl piperidine-1-carboxylate is another area of active investigation. In vitro metabolic stability studies have been conducted to assess its susceptibility to enzymatic degradation by cytochrome P450 enzymes (CYP450). Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens. Additionally, physicochemical property analyses, including solubility and permeability assessments using models like Caco-2 cell assays, provide critical data for formulating orally bioavailable dosage forms.

Recent publications have explored the role of bromonaphthalen derivatives in developing antiviral agents. The bromine atom's electrophilic nature allows for facile functionalization into more complex scaffolds that can mimic viral protease active sites or interfere with viral replication mechanisms. While 1-bromonaphthalen-2-yl piperidine-1-carboxylate itself may not be directly antiviral, its structural framework serves as inspiration for designing molecules with therapeutic potential against emerging infectious diseases.

In conclusion, 1-bromonaphthalen-2-yl piperidine-1-carboxylate (CAS No. 329228-10-6) represents a promising intermediate in pharmaceutical research due to its unique structural features and synthetic versatility. Its applications span across multiple therapeutic areas, including CNS disorders, inflammation management, and antiviral drug development. Continued exploration into its chemical modifications and biological interactions will likely yield novel therapeutic entities with significant clinical value.